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Compound of Interest

Compound Name:
2-(Benzyloxy)-4-methoxybenzoic

acid

Cat. No.: B1318092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the inquiry regarding the molecular weight and properties of 2-
(Benzyloxy)-4-methoxybenzoic acid. Despite a comprehensive search of chemical

databases and scientific literature, no direct information was found for this specific compound.

This suggests that "2-(Benzyloxy)-4-methoxybenzoic acid" may be a novel or not widely

reported molecule.

This document instead provides a detailed overview of structurally similar and commercially

available methoxybenzoic acid derivatives. By presenting the physicochemical data, and where

available, experimental protocols for these related compounds, we aim to provide a valuable

resource for researchers in the field of medicinal chemistry and drug development. The guide

includes a comparative analysis of these analogs to offer insights into how structural

modifications influence their properties.

Comparative Analysis of Methoxybenzoic Acid
Derivatives
While data for 2-(Benzyloxy)-4-methoxybenzoic acid remains elusive, several structurally

related compounds are well-characterized. The following table summarizes the key quantitative
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data for these analogs, facilitating a comparative understanding of their properties.
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Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number Notes

2-(4-

Methoxybenzoyl)

benzoic acid

C15H12O4 256.25[1] 1151-15-1[1]

Features a

benzoyl group

instead of a

benzyloxy group

at the 2-position.

2-((4-

methoxybenzylox

y)methyl)benzoic

acid

C16H16O4 272.301[2] 1154955-09-5[2]

Contains a

methoxybenzylox

y methyl group at

the 2-position.

2-Hydroxy-4-

methoxybenzoic

acid

C8H8O4 168.15 2237-36-7

Has a hydroxyl

group instead of

a benzyloxy

group at the 2-

position.

4-Methoxy-2-

methylbenzoic

acid

C9H10O3 166.18[3] 6245-57-4[3]

Contains a

methyl group

instead of a

benzyloxy group

at the 2-position.

2-Amino-4,5-

dimethoxybenzoi

c acid

C9H11NO4 197.19 5653-40-7

An example of a

related

compound with

different

substitutions.

4-

Methoxybenzoic

acid (p-Anisic

acid)

C8H8O3 152.1473[4] 100-09-4[4]

The parent

compound

without

substitution at

the 2-position.

2-(4-

Methoxybenzami

Not specified 271.272[5] 34425-86-0[5] Features a

benzamido group
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do)benzoic acid at the 2-position.

Structural Relationships of Methoxybenzoic Acid
Analogs
To visually represent the structural differences between the requested compound and the

identified analogs, the following logical relationship diagram is provided.

Structurally Related Analogs (Information Available)

2-(Benzyloxy)-4-methoxybenzoic acid
(Information Not Found)

2-(4-Methoxybenzoyl)benzoic acid

Different functional group at C2:
Benzyloxy vs. Benzoyl

2-((4-methoxybenzyloxy)methyl)benzoic acid

Different linker at C2:
Benzyloxy vs. Benzyloxymethyl

2-Hydroxy-4-methoxybenzoic acid

Different substituent at C2:
Benzyloxy vs. Hydroxy

4-Methoxy-2-methylbenzoic acid

Different substituent at C2:
Benzyloxy vs. Methyl

4-Methoxybenzoic acid

Parent compound (no C2 substituent)

Click to download full resolution via product page

Structural comparison of the requested compound and its analogs.

Experimental Protocols and Biological Context
As no experimental data was found for "2-(Benzyloxy)-4-methoxybenzoic acid," this section

provides information on the synthesis and biological relevance of its close analogs, which may

serve as a reference for future research.

Synthesis of Methoxybenzoic Acid Derivatives
The synthesis of various methoxybenzoic acid derivatives often involves multi-step reactions.

For instance, the synthesis of 2-methoxy-4-amino-5-ethylsulfonyl benzoic acid, an important

intermediate for the antipsychotic drug Amisulpride, can be achieved through a two-step

process starting from 2-methoxy-4-acetaminomethyl benzoate[6]. The process involves

reacting it with chlorosulfonic acid, followed by reaction with sodium sulfite and diethyl

sulfate[6].
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Another example is the preparation of methoxybenzoic acid itself, which can be synthesized via

a nucleophilic substitution reaction of a suitable precursor with sodium methylate in methanol,

followed by hydrolysis[7].

Biological Activities of Related Compounds
Several methoxybenzoic acid derivatives have been investigated for their biological activities.

For example, 4-Methoxy-2-methylbenzoic acid is utilized in the synthesis of anti-inflammatory

and analgesic agents[3]. Additionally, some derivatives are explored for their potential in

polymer chemistry to enhance properties like thermal stability[3].

The synthesis of 2-Methoxy-4-(methylsulfanyl)benzoic Acid has been reported as an

intermediate in the preparation of the cardiotonic drugs Sulmazole and Isomazole.

Conclusion
While the requested information on "2-(Benzyloxy)-4-methoxybenzoic acid" is not available

in the public domain, this guide provides a comprehensive overview of its closest structural

analogs. The data presented here on molecular weights, and the brief on synthetic and

biological contexts of these related compounds, offer a valuable starting point for researchers.

It is recommended that any future work on 2-(Benzyloxy)-4-methoxybenzoic acid would likely

require de novo synthesis and characterization. We hope this compiled information serves as a

useful resource for your research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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